Cas no 194804-96-1 (BENZOIC ACID, 4-BROMO-2-FLUORO-3-(TRIFLUOROMETHYL)-)

• Product Name: BENZOIC ACID, 4-BROMO-2-FLUORO-3-(TRIFLUOROMETHYL)-
• CAS No: 194804-96-1
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• CID: 3388986
• PubChem ID: 19358335
• Update Time: 2025-04-21

BENZOIC ACID, 4-BROMO-2-FLUORO-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-BROMO-2-FLUORO-3-(TRIFLUOROMETHYL)-
• 4-bromo-2-fluoro-3-(trifluoromethyl)benzoic acid
• SCHEMBL7498864
• EN300-6486709
• PHLNXVHMVADJBE-UHFFFAOYSA-N
• 831-944-9
• MFCD22052785
• UHA80496
• Z1509598864
• 194804-96-1

• Inchi： 1S/C8H3BrF4O2/c9-4-2-1-3(7(14)15)6(10)5(4)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： PHLNXVHMVADJBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 285.92525g/mol
• Monoisotopic Mass: 285.92525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes